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Compound of Interest

Compound Name: 2-Bromo-1,4-difluorobenzene

Cat. No.: B1265433

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 2-Bromo-1,4-difluorobenzene, a key reagent in organic synthesis. The

information is tailored for researchers, scientists, and professionals in drug development and
related fields.

Physicochemical Data Summary

The core quantitative data for 2-Bromo-1,4-difluorobenzene is summarized in the table below
for ease of reference and comparison.
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Property Value Reference
Molecular Formula C6H3BrF2 [11[2][3][41[5]
Molecular Weight 192.99 g/mol [11[31[41[5]
CAS Number 399-94-0 [2][41[5]
Appearance Clear, colorless liquid [2][5]
Density 1.692 g/cm3 [2]

Boiling Point 155.4 °C at 760 mmHg [2]

Melting Point -31°C [2]

Flash Point 65 °C [2]
Refractive Index n20/D 1.508 [2]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above are not available within the provided search results. These values are standardly
determined using established analytical techniques such as mass spectrometry for molecular
weight, and various spectroscopic and chromatographic methods for structural confirmation
and purity assessment. For specific experimental procedures, researchers should consult peer-
reviewed literature or established chemical analysis handbooks.

Logical Relationship Diagram

The following diagram illustrates the logical connection between the chemical's name and its
fundamental properties.
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Chemical Identity and Properties Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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